2-(4-bromophenyl)-3-(3-chloro-4-methoxyphenyl)acrylonitrile

• IUPAC Name: (Z)-2-(4-bromophenyl)-3-(3-chloro-4-methoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C16H11BrClNO/c1-20-16-7-2-11(9-15(16)18)8-13(10-19)12-3-5-14(17)6-4-12/h2-9H,1H3/b13-8+
• InChI Key: SVYKTEGGWIBHBH-MDWZMJQESA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C#N)C2=CC=C(C=C2)Br)Cl
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C(\C#N)/C2=CC=C(C=C2)Br)Cl
• Molecular Formula: C16H11BrClNO
• Molecular Weight: 348.62 g/mol

Description

2-(4-bromophenyl)-3-(3-chloro-4-methoxyphenyl)acrylonitrile, commonly known as BCPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCPA is a member of the acrylonitrile family of compounds and is known for its unique chemical properties that make it an ideal candidate for various laboratory experiments.

Mechanism of Action

The mechanism of action of BCPA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. BCPA has also been shown to activate certain signaling pathways that are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
BCPA has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that BCPA can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. BCPA has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCPA in laboratory experiments is its unique chemical properties. BCPA is a highly reactive compound that can be easily modified to create new derivatives with different properties. This makes it an ideal candidate for the development of new drugs and therapies.
One of the limitations of using BCPA in laboratory experiments is its potential toxicity. BCPA has been shown to be toxic to certain types of cells, and care must be taken when handling the compound to avoid exposure.

Future Directions

There are a number of potential future directions for research on BCPA. One area of interest is the development of new cancer therapies based on the compound. Researchers are also interested in exploring the potential use of BCPA in the treatment of other diseases such as inflammatory conditions and neurodegenerative disorders.
Conclusion
In conclusion, BCPA is a unique chemical compound that has been extensively studied for its potential applications in scientific research. The synthesis of BCPA is a relatively straightforward process, and the compound has been shown to have a number of potential applications in the development of new drugs and therapies. While there are some limitations to using BCPA in laboratory experiments, the compound remains an important area of research for scientists working in a variety of fields.

Synthesis Methods

The synthesis of BCPA involves the reaction of 4-bromoacetophenone with 3-chloro-4-methoxybenzaldehyde in the presence of sodium hydroxide and acetonitrile. The resulting product is then treated with potassium cyanide to yield BCPA. The synthesis of BCPA is a relatively straightforward process and can be achieved using standard laboratory equipment.

Scientific Research Applications

BCPA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. BCPA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. BCPA has also been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.